2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)-N-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)-N-(o-tolyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MOTN or N-MOTN and has been synthesized using various methods. The purpose of
Scientific Research Applications
Antifungal and Antimicrobial Applications
Broad-Spectrum Antifungal Agents
Compounds related to "2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)-N-(o-tolyl)acetamide" have been identified as potent antifungal agents. Specifically, 2-(2-oxo-morpholin-3-yl)-acetamide derivatives demonstrate fungicidal activity against Candida species, including Candida albicans, and show promise in broad antifungal activity against various fungi species, such as molds and dermatophytes. Optimizations of these compounds have led to improvements in plasmatic stability while maintaining antifungal efficacy, with significant reductions in fungal loads in in vivo models (Bardiot et al., 2015).
Antimicrobial Activity
Another study highlights the synthesis and evaluation of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives for antimicrobial activity. These compounds exhibit activity against a variety of microbial species, suggesting their potential as antimicrobial agents. The study emphasizes the importance of structural modifications to enhance activity and reduce toxicity (Gul et al., 2017).
Structural Studies and Chemical Properties
Crystal Structures
Research into the crystal structures of compounds closely related to the initial chemical structure has provided insights into their potential applications. For instance, the study of two (oxothiazolidin-2-ylidene)acetamides reveals details about their structural comparisons and potential implications for further chemical development (Galushchinskiy et al., 2017).
Synthesis and Chemical Analysis
Synthetic Routes and Chemical Analysis
A study focused on the synthesis, characterization, and quantum-chemical calculations of novel thiophene derivatives, which includes compounds with morpholine rings, offers valuable insights into their anti-inflammatory activities. This research underscores the versatility of such compounds and their potential in developing new therapeutic agents (Helal et al., 2015).
properties
IUPAC Name |
N-(2-methylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3S/c1-17-6-2-4-8-19(17)24-22(27)16-30-21-14-26(20-9-5-3-7-18(20)21)15-23(28)25-10-12-29-13-11-25/h2-9,14H,10-13,15-16H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIXHIMNIWWTWEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.